methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2,6-dichlorobenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H9Cl2NO3S/c1-19-13(18)11-9(5-6-20-11)16-12(17)10-7(14)3-2-4-8(10)15/h2-6H,1H3,(H,16,17)
• InChI Key: QRDQRRILVHJBQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H9Cl2NO3S
• Molecular Weight: 330.2 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins in the target cells, leading to the desired effect. For example, in cancer treatment, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes involved in cell division.
Biochemical and Physiological Effects:
Methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate has been shown to have various biochemical and physiological effects. In cancer treatment, it has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. In inflammation, it has been shown to reduce the production of inflammatory cytokines, leading to a decrease in inflammation. In bacterial infections, it has been shown to inhibit the growth and reproduction of bacteria, leading to their elimination.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate has several advantages for lab experiments. It is easy to synthesize, has high purity, and is stable under various conditions. However, it also has limitations such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate. One direction is to further study its potential applications in medicine, agriculture, and material science. Another direction is to study its potential toxicity and side effects in more detail. Additionally, further studies are needed to fully understand its mechanism of action and to develop more effective derivatives of this compound.

Synthesis Methods

The synthesis of methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate involves the reaction of 2,6-dichlorobenzoyl chloride with methyl 2-thiophenecarboxylate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and results in the formation of the desired product. This method has been optimized for high yield and purity of the final product.

Scientific Research Applications

Methyl 3-[(2,6-dichlorobenzoyl)amino]-2-thiophenecarboxylate has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections. In agriculture, it has been studied for its potential use as a pesticide and herbicide. In material science, it has been studied for its potential use in the development of new materials with unique properties.